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Introduction

AN2718, also known as crisaborole, is a novel benzoxaborole antifungal agent. Its unique
mechanism of action involves the inhibition of fungal protein synthesis through the targeting of
leucyl-tRNA synthetase (LeuRS).[1] By forming an adduct with tRNALeu in the editing site of
the LeuRS enzyme, AN2718 effectively traps the tRNA molecule, leading to a cessation of
protein elongation and subsequent fungal cell death.[1] This application note provides detailed
protocols for assessing the antifungal activity of AN2718 using both cell-based and biochemical
assays. The primary cell-based method described is the broth microdilution assay for
determining the Minimum Inhibitory Concentration (MIC), following the guidelines of the Clinical
and Laboratory Standards Institute (CLSI). Additionally, a biochemical assay to determine the in
vitro inhibition of LeuRS is detailed.

Mechanism of Action of AN2718

AN2718's antifungal activity stems from its specific inhibition of leucyl-tRNA synthetase
(LeuRS), a crucial enzyme in protein biosynthesis. The process, known as the oxaborole tRNA-
trapping (OBORT) mechanism, involves the boron atom of AN2718 forming a stable adduct
with the terminal adenosine of tRNALeu within the editing domain of the LeuRS enzyme.[1]
This covalent complex effectively sequesters the tRNA, preventing its participation in the
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elongation phase of protein synthesis, which ultimately leads to fungal cell growth inhibition and
death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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